Cas no 1285517-13-6 (1,1-Dimethylethyl (5-methyl-4-isoxazolyl)carbamate)

• Product Name: 1,1-Dimethylethyl (5-methyl-4-isoxazolyl)carbamate
• CAS No: 1285517-13-6
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 2190633
• Update Time: 2023-08-07

1,1-Dimethylethyl (5-methyl-4-isoxazolyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 5-methylisoxazol-4-ylcarbamate
• 1,1-dimethylethyl (5-methyl-4-isoxazolyl)carbamate
• KPEQFSNGRGZBLS-UHFFFAOYSA-N
• Carbamic acid, N-(5-methyl-4-isoxazolyl)-, 1,1-dimethylethyl ester
• 1,1-Dimethylethyl (5-methyl-4-isoxazolyl)carbamate

• Inchi： 1S/C9H14N2O3/c1-6-7(5-10-14-6)11-8(12)13-9(2,3)4/h5H,1-4H3,(H,11,12)
• InChI Key： KPEQFSNGRGZBLS-UHFFFAOYSA-N
• SMILES： O(C(NC1C=NOC=1C)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Topological Polar Surface Area: 64.4